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Introduction
Broflanilide is a novel meta-diamide insecticide, classified under Group 30 by the Insecticide

Resistance Action Committee (IRAC), that targets the GABA-gated chloride channel through an

allosteric modulation mechanism.[1][2] This unique mode of action makes it a valuable tool for

managing a wide range of chewing insect pests, including those that have developed

resistance to other insecticide classes.[3] Broflanilide is effective against various agricultural

pests such as wireworms, caterpillars, beetles, and certain thrips.[2][4] It can be formulated for

various delivery systems, including seed treatments, foliar sprays, and in-furrow applications,

offering flexibility in integrated pest management (IPM) programs.[3][5] This document provides

detailed application notes and experimental protocols for the preparation and evaluation of

these delivery systems.

Mode of Action
Broflanilide acts as a potent antagonist of the insect's resistant-to-dieldrin (RDL) GABA

receptor.[3] It binds to a unique site on the receptor, distinct from other GABAergic insecticides

like fipronil.[6] This binding inhibits the neurotransmitter GABA, leading to over-excitation of the

insect's nervous system, convulsions, paralysis, and ultimately, death.[7]
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Caption: Simplified signaling pathway of Broflanilide's mode of action.

Quantitative Data Summary
The following tables summarize the efficacy of Broflanilide in various delivery systems against

key agricultural pests.

Table 1: Efficacy of Broflanilide Seed Treatment against Wireworms in Wheat

Treatment
Application
Rate (g a.i./100
kg seed)

Wheat Stand
Protection (vs.
untreated)

Wireworm
Population
Reduction (%)

Reference(s)

Broflanilide 5.0

Equivalent to

Thiamethoxam

(20-30 g a.i.)

73.1 (neonate),

81.1 (resident)
[8]

Thiamethoxam 20-30
Industry

Standard

No significant

reduction
[9]

Lindane (former

standard)
59 -

75.3 (neonate),

57.6 (resident)
[8]

Table 2: Efficacy of Broflanilide Foliar Spray against Lepidopteran Pests
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Pest Species Crop
Application
Rate (g a.i./ha)

Control
Efficacy (%)

Reference(s)

Helicoverpa

armigera
Cotton 25 81.92 - 96.46 [10]

Spodoptera

exigua
Cotton 25 81.92 - 96.46 [10]

Plutella xylostella Cabbage 12.5 - 25 High [11]

Table 3: Efficacy of Broflanilide In-Furrow Application

Pest Species Crop
Application
Rate (lbs
a.i./acre)

Efficacy Reference(s)

Corn Rootworm Corn 0.045 Effective Control [12]

Wireworms Corn, Potatoes 0.045 Effective Control [12]

White Grubs Corn, Potatoes 0.045 Effective Control [12]

Experimental Protocols
The following protocols provide a framework for the preparation and evaluation of different

Broflanilide delivery systems. Researchers should adapt these protocols based on specific

experimental goals and available resources.

Broflanilide Seed Treatment
Objective: To prepare and evaluate the efficacy of a Broflanilide seed treatment for the control

of soil-dwelling pests.

Materials:

Broflanilide technical grade

Wetting and dispersing agents (e.g., non-ionic surfactants)
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Binder (e.g., polymer-based)

Colorant (optional)

Distilled water

Certified pest-free seeds (e.g., wheat, corn)

Laboratory-scale seed treater or rotating drum

Forced-air oven

Protocol for Formulation Preparation (Suspension Concentrate - SC):

Milling: Wet mill Broflanilide technical grade to a particle size of <5 µm.

Slurry Preparation: In a beaker, mix the milled Broflanilide with a wetting and dispersing

agent and a small amount of distilled water to form a slurry.

Homogenization: Homogenize the slurry using a high-shear mixer until a uniform suspension

is achieved.

Binder Addition: Slowly add the binder to the suspension while continuously mixing.

Final Dilution: Add the remaining distilled water and colorant (if desired) to reach the target

concentration (e.g., 300 g/L SC).[7]

Quality Control: Characterize the formulation for particle size distribution, viscosity, and

stability.

Protocol for Seed Treatment Application:

Weigh a known quantity of seeds.

Calculate the required volume of the Broflanilide SC formulation based on the target

application rate (e.g., 5.0 g a.i./100 kg seed).[8]

Place the seeds in the seed treater.
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Apply the formulation to the seeds while the treater is in motion to ensure even coating.

Allow the treated seeds to air dry in a well-ventilated area or use a forced-air oven at a low

temperature (<40°C) until the desired moisture content is reached.

Protocol for Efficacy Evaluation (Greenhouse Bioassay):

Prepare pots with soil infested with a known number of target pests (e.g., wireworms).

Plant the Broflanilide-treated seeds and untreated control seeds in separate pots.

Maintain the pots under controlled greenhouse conditions.

After a predetermined period (e.g., 14-21 days), assess plant emergence, stand count, and

signs of pest damage.

Carefully remove the plants and soil from the pots and count the number of surviving pests.

Calculate the percentage of pest mortality and plant protection efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15552967?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/348151389_Development_and_characterization_of_nanoemulsions_of_some_insecticides_DEVELOPMENT_AND_CHARACTERIZATION_OF_NANOEMULSIONS_OF_SOME_INSECTICIDES_BY_HIGH_ENERGY_TECHNIQUE_FOR_TARGETING_DELIVERY
https://pubs.acs.org/doi/10.1021/acs.est.6b02477
https://www.mdpi.com/2075-4450/15/1/70
https://orbi.uliege.be/bitstream/2268/241527/1/PhD%20thesis%20project-Changjiao%20Sun-11.20.pdf
https://agriculture.basf.com/global/en/business-areas/crop-protection-and-seeds/insect-management/broflanilide
https://www.chemicalbook.com/article/what-is-the-synthesis-of-the-insecticide-broflanilide.htm
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00028
https://www.mdpi.com/2075-4450/13/7/625
https://agritech.tnau.ac.in/seed_certification/seed_treatment_Insecticides%20&%20Fungicides.html
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143038634
https://phycoterra.com/blog/seed-treatments-101/
https://www.incotec.com/en-gb/seed-technologies/seed-coating
https://www.benchchem.com/product/b15552967#insecticidal-agent-17-delivery-systems-for-agricultural-pests
https://www.benchchem.com/product/b15552967#insecticidal-agent-17-delivery-systems-for-agricultural-pests
https://www.benchchem.com/product/b15552967#insecticidal-agent-17-delivery-systems-for-agricultural-pests
https://www.benchchem.com/product/b15552967#insecticidal-agent-17-delivery-systems-for-agricultural-pests
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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